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Compound of Interest

Bicyclo[2.2.1]heptane-2-carbonyl!
Compound Name:
chloride

cat. No.: B1267036

An In-depth Technical Guide to Bicyclo[2.2.1]heptane-2-carbonyl chloride For Researchers,
Scientists, and Drug Development Professionals

Abstract

Bicyclo[2.2.1]heptane-2-carbonyl chloride, also known as 2-norbornane carbonyl chloride, is
a highly reactive and structurally significant synthetic intermediate. Its rigid, strained bicyclic
framework and electrophilic acyl chloride group make it a valuable building block in the
synthesis of complex molecules, particularly in medicinal chemistry and materials science. This
document provides a comprehensive overview of its molecular structure, physicochemical
properties, synthesis, and spectral characterization. Detailed experimental protocols and visual
diagrams of key processes are included to support advanced research and development.

Molecular Structure and Properties

Bicyclo[2.2.1]heptane-2-carbonyl chloride (CsH11ClO) consists of a norbornane
(bicyclo[2.2.1]heptane) scaffold with a carbonyl chloride substituent at the C2 position. The
rigid, bridged ring system results in distinct stereoisomers, primarily the endo and exo forms,
which differ in the spatial orientation of the substituent. This stereochemistry significantly
influences the molecule's reactivity and the properties of its derivatives.

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1267036?utm_src=pdf-interest
https://www.benchchem.com/product/b1267036?utm_src=pdf-body
https://www.benchchem.com/product/b1267036?utm_src=pdf-body
https://www.benchchem.com/product/b1267036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The key physical and chemical properties of Bicyclo[2.2.1]heptane-2-carbonyl chloride are
summarized in the table below.

Property Value Reference(s)
Molecular Formula CsH11CIO [1112]
Molecular Weight 158.62 g/mol [1][2]

CAS Number 35202-90-5 [11[3]
Synonyms 2-Norbornane carbonyl 3]

chloride

- . 359-361 K (86-88 °C) at 0.023
Boiling Point [3]
bar (17.25 torr)

Predicted Density 1.1 g/cm3 [1]

Stereoisomerism: Endo vs. Exo

The orientation of the carbonyl chloride group relative to the six-membered ring of the
norbornane structure defines the exo and endo isomers. The exo isomer, with the substituent
oriented away from the C7 bridge, is generally the thermodynamically more stable product.[1]
The kinetically favored product in some synthetic routes, however, can be the endo isomer.[1]
Distinguishing between these isomers is critical and is typically achieved using *H NMR
spectroscopy by analyzing coupling constants.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1267036?utm_src=pdf-body
https://www.benchchem.com/product/b1267036
https://m.chemicalbook.com/ProductChemicalPropertiesCB3465181_EN.htm
https://www.benchchem.com/product/b1267036
https://m.chemicalbook.com/ProductChemicalPropertiesCB3465181_EN.htm
https://www.benchchem.com/product/b1267036
https://webbook.nist.gov/cgi/inchi?ID=C35202905&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C35202905&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C35202905&Mask=4
https://www.benchchem.com/product/b1267036
https://www.benchchem.com/product/b1267036
https://www.benchchem.com/product/b1267036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Endo Isomer

Substituent ‘towards' C7 bridge
(Kinetically favored)

Exo Isomer

Substituent ‘away' from C7 bridge
(Thermodynamically favored)

Click to download full resolution via product page

Figure 1. Stereoisomers of Bicyclo[2.2.1]heptane-2-carbonyl chloride.

Crystallographic Data

While crystallographic data for the highly reactive Bicyclo[2.2.1]heptane-2-carbonyl chloride
is not readily available, analysis of its stable precursor, (£)-3-Benzoylbicyclo[2.2.1]heptane-2-
carboxylic acid, provides insight into the core framework's bond lengths and angles.[4] Steric
interactions between substituents can induce significant twisting of the bicyclic structure.[4]

Synthesis and Experimental Protocols

The primary synthetic route to Bicyclo[2.2.1]heptane-2-carbonyl chloride is a two-stage
process starting from a Diels-Alder cycloaddition, followed by conversion of the resulting
carboxylic acid to the acyl chloride.[1]
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Diels-Alder Reaction

Forms bicyclic core

Bicyclo[2.2.1]hept-5-ene-
2-carboxylic acid

Catalytic Hydrogenation
(e.q., Pd/C, H2)

Saturates C=C bond

Bicyclo[2.2.1]heptane-
2-carboxylic acid

Chlorination
(e.g., SOCIz or (COCl)2)

orms acyl chloride

Bicyclo[2.2.1]heptane-
2-carbonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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